(2R,3S,4S,5R,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(E,2S,3R)-3-hydrox y-2-(tetracosanoylamino)octad

• CAS No.: 151122-71-3
• Product Name: (2R,3S,4S,5R,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(E,2S,3R)-3-hydrox y-2-(tetracosanoylamino)octad
• Molecular Formula: C48H93NO11S
• Molecular Weight: 892.3 g/mol
• IUPAC Name: [(2R,3S,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(E,2S,3R)-3-hydroxy-2-(tetracosanoylamino)octadec-4-enoxy]oxan-4-yl] hydrogen sulfate
• Standard InChI: InChI=1S/C48H93NO11S/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-44(52)49-41(42(51)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2)40-58-48-46(54)47(60-61(55,56)57)45(53)43(39-50)59-48/h35,37,41-43,45-48,50-51,53-54H,3-34,36,38-40H2,1-2H3,(H,49,52)(H,55,56,57)/b37-35+/t41-,42+,43+,45-,46?,47?,48+/m0/s1
• Standard InChIKey: MEAZTWJVOWHKJM-CIAPRIGGSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)OS(=O)(=O)O)O)[C@@H](/C=C/CCCCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)O)OS(=O)(=O)O)O)C(C=CCCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)O)OS(=O)(=O)O)O)C(C=CCCCCCCCCCCCCC)O
• Physical Description: Solid
• Description: 3-O-Sulfogalactosylceramide (D18:1/24:0), also known as 3'-sulfogalactosylceramide or tetracosanoyl sulfatide, belongs to the class of organic compounds known as glycosphingolipids. These are sphingolipids containing a saccharide moiety glycosidically attached to the sphingoid base. Although saccharide moieties are mostly O-glycosidically linked to the ceramide moiety, other sphingolipids with glycosidic bonds of other types (e. g. S-, C-, or N-type) has been reported. 3-O-Sulfogalactosylceramide (D18:1/24:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-O-Sulfogalactosylceramide (D18:1/24:0) has been found in human brain and kidney tissues, and has also been primarily detected in urine. Within the cell, 3-O-sulfogalactosylceramide (D18:1/24:0) is primarily located in the membrane (predicted from logP), lysosome, myelin sheath and endosome. 3-O-Sulfogalactosylceramide (D18:1/24:0) participates in a number of enzymatic reactions. In particular, 3-O-Sulfogalactosylceramide (D18:1/24:0) and adenosine 3', 5'-diphosphate can be biosynthesized from galactosylceramide (D18:1/16:0) and phosphoadenosine phosphosulfate; which is mediated by the enzyme galactosylceramide sulfotransferase. In addition, 3-O-Sulfogalactosylceramide (D18:1/24:0) can be converted into galactosylceramide (D18:1/16:0) and sulfate; which is catalyzed by the enzyme arylsulfatase a. In humans, 3-O-sulfogalactosylceramide (D18:1/24:0) is involved in the sphingolipid metabolism pathway, the globoid cell leukodystrophy pathway, and the metachromatic leukodystrophy (MLD) pathway. 3-O-Sulfogalactosylceramide (D18:1/24:0) is also involved in a few metabolic disorders, which include the gaucher disease pathway, the krabbe disease pathway, and the fabry disease pathway.; 1-(3-O-sulfo-beta-D-galactosyl)-N-tetracosanoylsphingosine is a D-galactosyl-N-acylsphingosine having a sulfo group at the 3-position on the galactose ring and tetracosanoyl as the N-acyl group. It is a galactosylceramide sulfate and a N-acyl-beta-D-galactosylsphingosine. It is a conjugate acid of a 1-(3-O-sulfo-beta-D-galactosyl)-N-tetracosanoylsphingosine(1-).
• Synonyms: 3'-sulfo-galactosylceramide; 3'-sulfogalactosylceramide; 3-sulfated galactosylceramide; I(3)SO3-galactosylceramide; I(3)SO3-GalCe
• PubChem Compound: 24779585
• Last Modified: Nov 11 2021